(4-fluorophenyl)(2-((4-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone

• IUPAC Name: (4-fluorophenyl)-[2-[(4-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C18H17FN2OS/c1-13-2-4-14(5-3-13)12-23-18-20-10-11-21(18)17(22)15-6-8-16(19)9-7-15/h2-9H,10-12H2,1H3
• InChI Key: NVVSXMKOMMBVPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CSC2=NCCN2C(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H17FN2OS
• Molecular Weight: 328.4 g/mol

Description

The compound is a derivative of imidazole, which is a heterocyclic compound. The imidazole ring is substituted with a 4-fluorophenyl group and a 4-methylbenzylthio group. Fluorophenyl groups are often used in medicinal chemistry due to their ability to mimic the hydrogen bond acceptor properties of a phenolic group, while the thioether group could potentially increase the lipophilicity of the compound.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of an imidazole ring, a fluorophenyl group, and a methylbenzylthio group. The exact structure would depend on the positions of these groups on the imidazole ring.

Chemical Reactions Analysis

Again, without specific literature or experimental data, it’s difficult to provide a detailed chemical reactions analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the exact structure and the positions of the substituent groups.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated the antiviral potential of indole derivatives, including our compound of interest. For instance:
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Anti-HIV Activity

• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were synthesized and screened for anti-HIV activity. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many imidazole derivatives are used as antifungal agents, where they inhibit the synthesis of ergosterol, a key component of fungal cell membranes.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising activity in preliminary studies, it could be further optimized and studied in more detail.